Cas no 1807041-20-8 (3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride
• CAS No: 1807041-20-8
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4898359
• Update Time: 2025-06-11

3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-4(6(9)14)12-8(13(15)16)5(3)7(10)11/h2,7H,1H3
• InChI Key： BKHCIKKRXJCBGG-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=C(C(F)F)C([N+](=O)[O-])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride

Recent Advances in the Application of 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride (CAS: 1807041-20-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride (CAS: 1807041-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapeutics, particularly in the areas of enzyme inhibition and drug discovery.

One of the most notable applications of this compound is its role as a key intermediate in the synthesis of kinase inhibitors. Researchers have successfully utilized 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride to develop potent and selective inhibitors for various kinases implicated in cancer and inflammatory diseases. The difluoromethyl group enhances the metabolic stability of the resulting compounds, while the nitro group facilitates further functionalization, making it an attractive scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives synthesized from this compound in inhibiting specific protein kinases involved in tumor growth. The study reported significant reductions in tumor size in preclinical models, with minimal off-target effects. These findings underscore the potential of 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride as a cornerstone in the design of next-generation kinase inhibitors.

Beyond oncology, this compound has also shown promise in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel antibacterial compounds using 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride as a starting material. The resulting molecules exhibited potent activity against multidrug-resistant bacterial strains, highlighting their potential in addressing the global antibiotic resistance crisis.

The chemical versatility of 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride extends to its use in proteolysis-targeting chimeras (PROTACs). Researchers have leveraged its reactive carbonyl chloride group to link target proteins to E3 ubiquitin ligases, facilitating the targeted degradation of disease-causing proteins. This innovative approach has opened new avenues for the treatment of previously undruggable targets.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of compounds derived from 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride. Current research efforts are focused on improving synthetic routes to enhance yield and purity, as well as exploring novel derivatization strategies to expand its therapeutic applications.

In conclusion, 3-(Difluoromethyl)-4-methyl-2-nitropyridine-6-carbonyl chloride (CAS: 1807041-20-8) represents a valuable tool in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compound of significant interest for researchers across multiple therapeutic areas. Continued investigation into its applications and optimization of its derivatives will likely yield important contributions to the field of chemical biology and pharmaceutical development in the coming years.